Phenyl(3-(trifluoromethoxy)phenyl)methanol

• Molecular Formula: C14H11F3O2
• Molecular Weight: 268.23 g/mol
• IUPAC Name: phenyl-[3-(trifluoromethoxy)phenyl]methanol
• InChI: InChI=1S/C14H11F3O2/c15-14(16,17)19-12-8-4-7-11(9-12)13(18)10-5-2-1-3-6-10/h1-9,13,18H
• InChI Key: ADLVWVBQALWKBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC(=CC=C2)OC(F)(F)F)O

Description

Phenyl(3-(trifluoromethoxy)phenyl)methanol is a useful research compound. Its molecular formula is C14H11F3O2 and its molecular weight is 268.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(trifluoromethoxy)benzaldehyde (1.30 g, 6.84 mmol) in anhydrous THF (50 mL) was added phenylmagnesium bromide (1.0 M, 17 mL, 17 mmol) dropwise at 0° C. The resulting mixture was stirred at 80° C. for 3 h. The mixture was cooled to room temperature and diluted with EtOAc (100 mL). The organic layer was washed with saturated NH4Cl (50 mL) and brine (50×2 mL), dried over anhydrous sodium sulfate, filtered and concentrated. The residue was purified by reverse phase Combiflash (50%-55% MeCN in 0.5% NH4HCO3) to give target product (1.36 g, 74%) as a pale yellow oil. LCMS (ESI) m/z: 267.1 [M−H]. 1H-NMR (500 MHz, DMSO-d6): δ 7.44-7.40 (m, 5H), 7.33-7.30 (m, 2H), 7.23-7.18 (m, 2H), 6.13 (d, J=4.0 Hz, 1H), 5.79 (d, J=4.0 Hz, 1H).